Cas no 1422006-33-4 (3-Bromo-2-isopropyl-2H-pyrazolo-3,4-dpyrimidin-4-amine)

3-Bromo-2-isopropyl-2H-pyrazolo[3,4-d]pyrimidin-4-amine is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core substituted with a bromo group at the 3-position and an isopropyl group at the 2-position, along with an amine at the 4-position. This structure imparts versatility in medicinal chemistry and drug development, particularly as a key intermediate in synthesizing kinase inhibitors and other biologically active molecules. The bromo substituent enhances reactivity for further functionalization, while the isopropyl group contributes to steric and electronic modulation. Its well-defined synthetic route and stability under standard conditions make it a valuable scaffold for targeted research applications.
3-Bromo-2-isopropyl-2H-pyrazolo-3,4-dpyrimidin-4-amine structure
1422006-33-4 structure
Product Name:3-Bromo-2-isopropyl-2H-pyrazolo-3,4-dpyrimidin-4-amine
CAS No:1422006-33-4
MF:C8H10BrN5
MW:256.102499485016
MDL:MFCD28384398
CID:4699481
Update Time:2025-10-19

3-Bromo-2-isopropyl-2H-pyrazolo-3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-isopropyl-2H-pyrazolo-[3,4-d]pyrimidin-4-amine
    • 3-bromo-2-isopropyl-2H-pyrazolo[3,4-d]pyrimidin-4-amine
    • JASCPMGZADDPOW-UHFFFAOYSA-N
    • FCH3160874
    • 3-Bromo-2-isopropyl-2H-pyrazolo-3,4-dpyrimidin-4-amine
    • MDL: MFCD28384398
    • Inchi: 1S/C8H10BrN5/c1-4(2)14-6(9)5-7(10)11-3-12-8(5)13-14/h3-4H,1-2H3,(H2,10,11,12,13)
    • InChI Key: JASCPMGZADDPOW-UHFFFAOYSA-N
    • SMILES: BrC1=C2C(N)=NC=NC2=NN1C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Topological Polar Surface Area: 69.6

3-Bromo-2-isopropyl-2H-pyrazolo-3,4-dpyrimidin-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
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Matrix Scientific
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